6-fluoro-2-phenyl-1H-indole
Overview
Description
“6-fluoro-2-phenyl-1H-indole” is a compound that belongs to the class of organic compounds known as 2-phenylindoles . These are indoles substituted at the 2-position with a phenyl group . The molecular formula of this compound is C14H10FN .
Molecular Structure Analysis
The molecular structure of “6-fluoro-2-phenyl-1H-indole” consists of a pyrrole ring fused to benzene to form 2,3-benzopyrrole . It has 10 π-electrons (two from lone pair on nitrogen and double bonds provide eight electrons) which makes them aromatic in nature .Scientific Research Applications
Antiviral Activity
Indole derivatives, including those similar to 6-fluoro-2-phenyl-1H-indole, have been reported to exhibit significant antiviral properties . For instance, certain indole derivatives have shown inhibitory activity against influenza A and other viruses . This suggests that 6-fluoro-2-phenyl-1H-indole could potentially be developed as an antiviral agent, particularly against RNA viruses.
Anti-inflammatory Properties
The indole nucleus is a common feature in compounds with anti-inflammatory effects . Research into indole derivatives has revealed their potential in treating inflammation-related conditions . Therefore, 6-fluoro-2-phenyl-1H-indole may hold promise for the development of new anti-inflammatory medications.
Anticancer Applications
Indole derivatives have been studied for their anticancer activities , with some showing the ability to induce cell cycle arrest and apoptosis in cancer cells . The structural features of 6-fluoro-2-phenyl-1H-indole could be explored for its potential to disrupt cancer cell growth and viability.
Antimicrobial Effects
The indole scaffold is known for its antimicrobial properties . Compounds with this structure have been used to combat various bacterial infections . 6-fluoro-2-phenyl-1H-indole could be investigated for its efficacy against resistant strains of bacteria.
Antimalarial Potential
Indole derivatives have also been recognized for their antimalarial activity . This is particularly relevant for compounds that can inhibit the growth of Plasmodium species . Research into 6-fluoro-2-phenyl-1H-indole could lead to new treatments for malaria.
Neuroprotective Effects
Some indole derivatives exhibit neuroprotective effects , which could be beneficial in treating neurodegenerative diseases . Investigating the neuroprotective potential of 6-fluoro-2-phenyl-1H-indole might provide insights into new therapies for conditions like Alzheimer’s disease.
Safety and Hazards
Mechanism of Action
Target of Action
It is known that indole derivatives, which include 6-fluoro-2-phenyl-1h-indole, bind with high affinity to multiple receptors . This suggests that 6-fluoro-2-phenyl-1H-indole may interact with a variety of biological targets.
Mode of Action
Indole derivatives are known to interact with their targets in a way that leads to a variety of biological activities . Therefore, it can be inferred that 6-fluoro-2-phenyl-1H-indole may interact with its targets in a similar manner, leading to changes in cellular processes.
Biochemical Pathways
Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that 6-fluoro-2-phenyl-1H-indole may affect multiple biochemical pathways, leading to a broad spectrum of downstream effects.
Result of Action
Given the broad spectrum of biological activities associated with indole derivatives , it can be inferred that 6-fluoro-2-phenyl-1H-indole may have a wide range of molecular and cellular effects.
properties
IUPAC Name |
6-fluoro-2-phenyl-1H-indole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10FN/c15-12-7-6-11-8-13(16-14(11)9-12)10-4-2-1-3-5-10/h1-9,16H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CIZSAUXURXLDMM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC3=C(N2)C=C(C=C3)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10FN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50443408 |
Source
|
| Record name | 6-fluoro-2-phenyl-1H-indole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50443408 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
255724-72-2 |
Source
|
| Record name | 6-fluoro-2-phenyl-1H-indole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50443408 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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